![molecular formula C13H19N3O B3198890 1-{4-[(3-Aminophenyl)methyl]piperazin-1-YL}ethan-1-one CAS No. 1016696-88-0](/img/structure/B3198890.png)
1-{4-[(3-Aminophenyl)methyl]piperazin-1-YL}ethan-1-one
Overview
Description
“1-{4-[(3-Aminophenyl)methyl]piperazin-1-YL}ethan-1-one” is a chemical compound with the CAS Number: 1016696-88-0 . Its IUPAC name is 3-[(4-acetyl-1-piperazinyl)methyl]aniline . The compound has a molecular weight of 233.31 .
Molecular Structure Analysis
The InChI code for the compound is 1S/C13H19N3O/c1-11(17)16-7-5-15(6-8-16)10-12-3-2-4-13(14)9-12/h2-4,9H,5-8,10,14H2,1H3 . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . . The melting point of the compound is between 127-129 degrees Celsius .Scientific Research Applications
Antitumor Activity :
- A study by Hakobyan et al. (2020) explored the synthesis of tertiary amino alcohols of the piperazine series, which included compounds related to 1-{4-[(3-Aminophenyl)methyl]piperazin-1-yl}ethan-1-one. These compounds showed potential in affecting tumor DNA methylation processes in vitro, suggesting a possible role in cancer treatment (Hakobyan et al., 2020).
Synthesis and Characterization of Novel Compounds :
- Bhat et al. (2018) reported on the synthesis of enaminones and dihydropyrimidinone derivatives containing the piperazine/morpholine moiety, demonstrating the versatility of these compounds in chemical synthesis. This includes derivatives of this compound (Bhat et al., 2018).
Antifungal Activity :
- Raj and Patel (2015) synthesized novel metal complexes of ligands related to this compound and evaluated their antifungal activity. These complexes showed enhanced activity compared to the ligand alone, indicating potential for antifungal applications (Raj & Patel, 2015).
Anticancer Activities Against Breast Cancer Cells :
- Yurttaş et al. (2014) investigated a series of 1,2,4-triazine derivatives bearing the piperazine amide moiety, including compounds similar to this compound, for their potential anticancer activities against breast cancer cells. Some compounds showed promising antiproliferative effects (Yurttaş et al., 2014).
Analgesic and Anti-inflammatory Activities :
- Palaska et al. (1993) synthesized derivatives of 1-(4-substituted piperazine-1-yl)ethanones and evaluated their analgesic and anti-inflammatory activities. These compounds demonstrated higher analgesic activity than aspirin and more effective anti-inflammatory action than indomethacin (Palaska et al., 1993).
Antimicrobial Activities :
- Gan et al. (2010) designed and synthesized azole-containing piperazine derivatives, which showed moderate to significant antibacterial and antifungal activities in vitro. This suggests the potential of this compound derivatives in antimicrobial applications (Gan et al., 2010).
Safety and Hazards
properties
IUPAC Name |
1-[4-[(3-aminophenyl)methyl]piperazin-1-yl]ethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O/c1-11(17)16-7-5-15(6-8-16)10-12-3-2-4-13(14)9-12/h2-4,9H,5-8,10,14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNBSVMAJDLBHTO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN(CC1)CC2=CC(=CC=C2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.